Cas no 173-41-1 (2H-Phenanthro[1,10a-b]oxirene (9CI))

• Product Name: 2H-Phenanthro[1,10a-b]oxirene (9CI)
• CAS No: 173-41-1
• MF: C₁₄H₁₀O
• MW: 194.228603839874
• CID: 234679
• PubChem ID: 127256599
• Update Time: 2025-04-19

2H-Phenanthro[1,10a-b]oxirene (9CI) Chemical and Physical Properties

Names and Identifiers

• 2H-Phenanthro[1,10a-b]oxirene (9CI)
• CTK0I3706
• 2H-Oxireno[j]phenanthrene(8CI)
• Phenanthrene, 1,10a-epoxy-3,10a-dihydro-
• 2H-Phenanthro[1,10a-b]oxirene
• 173-41-1

• Inchi： 1S/C14H10O/c1-2-5-11-10(4-1)8-9-14-12(11)6-3-7-13(14)15-14/h1-2,4-9H,3H2
• InChI Key： IODUEVVOCOMCHK-UHFFFAOYSA-N
• SMILES： O1C2=CCC=C3C4C=CC=CC=4C=CC123

Computed Properties

• Exact Mass: 272.08309
• Monoisotopic Mass: 194.073164938g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 12.5Ų

Experimental Properties

• PSA: 52.54